Cas no 915396-44-0 (tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate
• CAS No: 915396-44-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1028326
• PubChem ID: 17747956
• Update Time: 2025-11-02

tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate
• 3-Hydroxy-5-Methyl-pyrazole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-methyl-5-oxo-1H-pyrazole-2-carboxylate
• OKWSLQHJNUSTSW-UHFFFAOYSA-N
• MFCD22565664
• 915396-44-0
• DTXSID10589937
• tert-butyl 3-hydroxy-5-methylpyrazole-1-carboxylate
• CS-0210575
• 3-Hydroxy-5-methylpyrazole-1-carboxylic acid tert-butyl ester
• tert-Butyl3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate
• F88266
• BS-33135
• tert-Butyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate
• SCHEMBL20623457
• SCHEMBL2961171
• TERT-BUTYL 5-METHYL-3-OXO-2H-PYRAZOLE-1-CARBOXYLATE
• DB-388490
• 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-,1,1-dimethylethyl ester
• 1-Boc-3-hydroxy-5-methyl-pyrazole

• Inchi： 1S/C9H14N2O3/c1-6-5-7(12)10-11(6)8(13)14-9(2,3)4/h5H,1-4H3,(H,10,12)
• InChI Key： OKWSLQHJNUSTSW-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=CC(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 315.1±34.0 °C at 760 mmHg
• Flash Point: 144.4±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate (CAS No. 915396-44-0)

tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate (CAS No. 915396-44-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative is recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this compound has garnered significant attention from researchers and industry professionals alike.

The compound's molecular structure features a tert-butyl carboxylate group attached to a 3-hydroxy-5-methylpyrazole core, which contributes to its stability and reactivity. This combination of functional groups allows for versatile applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in addressing oxidative stress-related disorders, a hot topic in modern therapeutics.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate to align with sustainable practices. Questions like "How to optimize the yield of pyrazole derivatives?" or "What are the latest advancements in heterocyclic compound synthesis?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

From a commercial perspective, the compound's CAS No. 915396-44-0 serves as a critical identifier for procurement and regulatory compliance. Suppliers often emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its quality, ensuring consistency in research outcomes.

The rise of AI-driven drug discovery has further amplified interest in this compound. Machine learning models are being trained to predict the bioactivity of pyrazole-based scaffolds, with tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate serving as a reference structure. Such innovations address common search queries like "Can computational chemistry accelerate heterocyclic drug development?"

Storage and handling recommendations for this compound typically include protection from moisture and light, given the sensitivity of its hydroxyl and carboxylate functionalities. These precautions align with broader laboratory safety trends, a recurring theme in scientific discussions. Researchers also inquire about its solubility profiles in solvents like DMSO or methanol, which are crucial for experimental design.

In summary, tert-Butyl 3-hydroxy-5-methyl-1H-pyrazole-1-carboxylate (CAS No. 915396-44-0) represents a nexus of innovation in organic synthesis and drug development. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued prominence in research pipelines worldwide.